1-(5-CHLORO-2-METHOXYBENZENESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-3-CARBOXAMIDE

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)sulfonyl-N-(2-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-28-19-10-9-18(22)14-20(19)29(26,27)24-13-5-8-17(15-24)21(25)23-12-11-16-6-3-2-4-7-16/h2-4,6-7,9-10,14,17H,5,8,11-13,15H2,1H3,(H,23,25)
• InChI Key: GLYJGWYFCCOXAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCCC(C2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

1-(5-CHLORO-2-METHOXYBENZENESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-3-CARBOXAMIDE is a complex organic compound with a unique structure that includes a piperidine ring, a sulfonyl group, and a phenylethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include chlorinating agents, sulfonyl chlorides, and various catalysts to facilitate the reactions under controlled conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process and reduce costs .

Chemical Reactions Analysis

Types of Reactions

1-(5-CHLORO-2-METHOXYBENZENESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-3-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert certain functional groups.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group or the aromatic ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines or thiols. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

1-(5-CHLORO-2-METHOXYBENZENESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-3-CARBOXAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(5-CHLORO-2-METHOXYBENZENESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-3-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(5-CHLORO-2-METHOXYBENZENESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-3-CARBOXAMIDE include other sulfonyl-containing piperidine derivatives and phenylethyl-substituted compounds. Examples include:

• 1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-(2-hydroxyethyl)-3-piperidinecarboxamide
• 1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-(2-methylpropyl)-3-piperidinecarboxamide .

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .